Sumatriptan-d6 Succinate
Sumatriptan-d6 Succinate
Brand Name:
Vulcanchem
CAS No.:
1215621-31-0
VCID:
VC0019168
InChI:
InChI=1S/C14H21N3O2S.C4H6O4/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3;5-3(6)1-2-4(7)8/h4-5,8-9,15-16H,6-7,10H2,1-3H3;1-2H2,(H,5,6)(H,7,8)/i2D3,3D3;
SMILES:
CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C.C(CC(=O)O)C(=O)O
Molecular Formula:
C18H27N3O6S
Molecular Weight:
419.5 g/mol
Sumatriptan-d6 Succinate
CAS No.: 1215621-31-0
Cat. No.: VC0019168
Molecular Formula: C18H27N3O6S
Molecular Weight: 419.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1215621-31-0 |
|---|---|
| Molecular Formula | C18H27N3O6S |
| Molecular Weight | 419.5 g/mol |
| IUPAC Name | 1-[3-[2-[bis(trideuteriomethyl)amino]ethyl]-1H-indol-5-yl]-N-methylmethanesulfonamide;butanedioic acid |
| Standard InChI | InChI=1S/C14H21N3O2S.C4H6O4/c1-15-20(18,19)10-11-4-5-14-13(8-11)12(9-16-14)6-7-17(2)3;5-3(6)1-2-4(7)8/h4-5,8-9,15-16H,6-7,10H2,1-3H3;1-2H2,(H,5,6)(H,7,8)/i2D3,3D3; |
| Standard InChI Key | PORMUFZNYQJOEI-HVTBMTIBSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N(CCC1=CNC2=C1C=C(C=C2)CS(=O)(=O)NC)C([2H])([2H])[2H].C(CC(=O)O)C(=O)O |
| SMILES | CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C.C(CC(=O)O)C(=O)O |
| Canonical SMILES | CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)C.C(CC(=O)O)C(=O)O |
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